Cas no 118718-59-5 (1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile)
118718-59-5 structure
Product Name:1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile
CAS No:118718-59-5
MF:C11H9N3O
MW:199.208661794662
CID:95210
PubChem ID:53302117
Update Time:2025-10-05
1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile
- 1-(4-methoxyphenyl)pyrazole-4-carbonitrile
- SCHEMBL11901011
- 118718-59-5
- FT-0712520
- DTXSID50693305
- ZZVNAHFXNNKSOO-UHFFFAOYSA-N
- AKOS015899595
-
- Inchi: 1S/C11H9N3O/c1-15-11-4-2-10(3-5-11)14-8-9(6-12)7-13-14/h2-5,7-8H,1H3
- InChI Key: ZZVNAHFXNNKSOO-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)N1C=C(C#N)C=N1
Computed Properties
- Exact Mass: 199.074561919g/mol
- Monoisotopic Mass: 199.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 138-141 ºC (ethanol water )
- Solubility: Very slightly soluble (0.68 g/l) (25 º C),
1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128568-1g |
1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile |
118718-59-5 | 95% | 1g |
$320 | 2021-08-05 | |
| Alichem | A049003253-1g |
1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile |
118718-59-5 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM128568-1g |
1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile |
118718-59-5 | 95% | 1g |
$*** | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1759547-1g |
1-(4-Methoxyphenyl)-1h-pyrazole-4-carbonitrile |
118718-59-5 | 98% | 1g |
¥2704.00 | 2024-08-09 |
1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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